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Compound of Interest

Compound Name: Basolite Z377

Cat. No.: B8822124

Technical Support Center: Basolite® Z377

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance to improve the reproducibility of experimental
results using Basolite® Z377 (also known as MOF-177). Here you will find troubleshooting
guides, frequently asked questions (FAQSs), detailed experimental protocols, and key
performance data.

Frequently Asked Questions (FAQs)
Q1: What is Basolite® zZ3777?

Basolite® Z377 is a commercially available, zinc-based metal-organic framework (MOF), also
identified as MOF-177. It is known for its exceptionally high surface area and porosity, making it
a material of interest for applications such as gas storage (especially hydrogen) and catalysis.

Q2: What are the key properties of Basolite® 23777

The key properties of Basolite® Z377 are summarized in the table below.
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Property Value

Chemical Formula Cs4H30013Zna4

Molecular Weight 1148.37 g/mol

Composition Carbon (C): ~55 g/100g , Zinc (Zn): ~22 g/100g
(£10%)

Appearance White powder

BET Surface Area 3800 - 4000 m?/g (after activation)

Langmuir Surface Area >4500 m3/g

Q3: How should | store Basolite® Z377?

Basolite® Z377 is sensitive to moisture, which can lead to a significant loss of porosity and
structural degradation.[1][2] It is crucial to store the material in a tightly sealed container in a
desiccator or glovebox under an inert atmosphere (e.g., argon or nitrogen).

Q4: Is Basolite® 2377 toxic?

According to the Safety Data Sheet (SDS), Basolite® Z377 is classified as hazardous to the
aguatic environment (Aquatic Acute 1 and Aquatic Chronic 1).[3][4] Appropriate personal
protective equipment (PPE), including safety glasses and gloves, should be worn when
handling the powder. For detailed safety information, please refer to the official SDS provided
by the supplier.

Troubleshooting Guides

This section addresses common issues encountered during experiments with Basolite® Z377.

Low Surface Area or Gas Adsorption Capacity
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Symptom

Possible Cause

Recommended Solution

Lower than expected BET

surface area after activation.

Incomplete activation:
Residual solvent or water
molecules are still present in

the pores.

Optimize activation protocol:
Ensure the activation
temperature is between 120-
200°C and the vacuum is
below 0.1 mbar. Extend the
activation time to at least 8-16
hours. A step-wise temperature
increase can also be

beneficial.

Exposure to moisture: The
activated sample was exposed

to ambient air after activation.

Handle activated samples
under inert conditions: Use a
glovebox or a sealed sample
holder for transfer to the

analysis instrument.

Degradation of the material:
The material may have been
exposed to harsh conditions
(e.g., high humidity,
acidic/basic media).

Verify storage conditions:
Ensure the material is stored in
a dry, inert environment. Check
the pH of any solvents used in

your experiments.

Inconsistent gas adsorption
measurements between

batches.

Batch-to-batch variation: MOFs
can exhibit variations in
crystallinity and defect density
between different synthesis

batches.

Characterize each new batch:
Perform powder X-ray
diffraction (PXRD) and initial
gas adsorption measurements
on each new batch to establish

a baseline.

Inconsistent sample mass:
Inaccurate weighing of the
sample can lead to significant
errors in calculated adsorption

capacities.

Use a high-precision balance:
Ensure the balance is
calibrated and located in a
vibration-free and draft-free

environment.

Poor Catalytic Performance
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Symptom

Possible Cause

Recommended Solution

Low or no catalytic activity.

Inactive catalytic sites: The
active sites may be blocked by
residual solvents, water, or

impurities.

Ensure proper activation:
Follow the recommended
activation protocol to clear the
pores and expose the active

sites.

Mass transfer limitations: The
substrate molecules may be
too large to diffuse into the
pores of the MOF.

Consider the kinetic diameter
of your reactants: If the
reactants are too large, the
reaction will be limited to the
external surface of the MOF

particles.

Catalyst deactivation over

time.

Leaching of metal centers: The
metal nodes may leach into
the reaction mixture under

certain conditions.

Analyze the reaction mixture
for leached metals: Use
techniques like ICP-MS to
check for metal content in the

liquid phase after the reaction.

Structural collapse: The MOF
structure may not be stable
under the reaction conditions
(e.g., high temperature,
presence of certain solvents or

reagents).

Characterize the catalyst after
the reaction: Use PXRD to
check for changes in the
crystallinity of the MOF after

the catalytic run.

Experimental Protocols
Activation of Basolite® 2377 for Gas Adsorption

This protocol is essential to remove guest molecules from the pores of the as-synthesized

material, making the internal surface area accessible for gas adsorption.

o Sample Preparation: Place 50-100 mg of Basolite® Z377 powder into a sample tube suitable

for your gas adsorption analyzer.

e Degassing:
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o Attach the sample tube to the degassing port of the gas adsorption instrument.
o Start the degassing process under a high vacuum (<0.1 mbar).

o Gradually increase the temperature to the target activation temperature (120-200°C) at a
rate of 1-2°C/min.

o Hold the sample at the target temperature under vacuum for a minimum of 8 hours. For
optimal activation, 16 hours is recommended.

» Backfilling and Transfer:
o After activation, cool the sample to room temperature under vacuum.
o Backfill the sample tube with a dry, inert gas (e.g., nitrogen or argon).

o Immediately transfer the sealed sample tube to the analysis port of the instrument to
prevent exposure to air and moisture.

Hydrogen Adsorption Measurement

This protocol describes a typical volumetric method for measuring hydrogen adsorption
isotherms.

o Sample Activation: Activate the Basolite® Z377 sample as described in the protocol above.
e Instrument Preparation:

o Ensure the gas adsorption analyzer is properly calibrated and leak-tested.

o Use high-purity hydrogen gas (UHP grade or higher).
e Measurement:

o Transfer the activated sample to the analysis port of the instrument.

o Perform a free space measurement using helium gas at the analysis temperature (typically
77 K).
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[e]

Evacuate the sample tube again to remove the helium.

(¢]

Introduce hydrogen gas in controlled doses into the sample tube and record the
equilibrium pressure after each dose.

o

Continue dosing until the desired final pressure is reached.

The instrument's software will calculate the amount of gas adsorbed at each pressure

[¢]

point to generate the isotherm.

Quantitative Data
Basolite® 2377 Performance Data

The following table summarizes key performance data for Basolite® Z377 reported in the

literature.
Parameter Conditions Reported Value
Activation at 200°C, <0.1 mbar,
BET Surface Area 3800 - 4000 m2/g
16h
) 7.5 wt% (excess) / 11 wt%
Hydrogen Adsorption 77 K, 70 bar
(total)[1][4][5][6]
77 K, 1 bar ~1.5 wt%[5]
298 K, 100 bar ~0.6 wt%[1]
CO2z Adsorption 298 K, 45 bar 35 mmol/g[1]
Visualizations

Experimental Workflow for Gas Adsorption
Measurement
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Gas Adsorption Experimental Workflow
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Caption: Workflow for gas adsorption analysis of Basolite® Z377.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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